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Compound of Interest

Compound Name: NSC-217913

Cat. No.: B15572795

Issue: Information regarding the stability of a compound identified as NSC-217913 in solution is
not available through public online resources. Extensive searches have consistently failed to
identify a specific chemical compound with this identifier.

Troubleshooting Guide

Initial Search and Findings:

A comprehensive search was initiated to gather data on the stability, solubility, and handling of
NSC-217913. However, these searches did not yield information for a compound with this
specific NSC number. The search results were frequently misdirected to a product with a
similar catalog number, 217913, which corresponds to Tin(IV) chloride. This is a distinct
inorganic compound, and information related to it is not applicable to the user's query.

Further targeted searches for "NSC-217913" and variations thereof, including attempts to find
alternative names, CAS numbers, or supplier datasheets, were also unsuccessful in identifying
the correct compound.

Possible Reasons for Lack of Information:

There are several potential reasons why information about NSC-217913 may not be readily

available:

« Incorrect or Outdated Identifier: The identifier "NSC-217913" may be inaccurate, contain a
typographical error, or be an outdated designation that is no longer in common use. The
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National Service Center (NSC) number system is extensive, and records for older or less-
studied compounds may not be digitized or publicly accessible.

Proprietary Compound: The compound may be part of a proprietary library and not publicly
disclosed.

Highly Specific Research Compound: It might be a compound synthesized for a very specific
research purpose with limited distribution and public documentation.

Frequently Asked Questions (FAQSs)

Q: I am certain that NSC-217913 is the correct identifier. What should | do next?
A: If you are confident about the identifier, we recommend the following steps:

» Verify the Source: Double-check the original source of the identifier. This could be a
publication, a vial label, or an internal database. Ensure there are no transcription errors.

Contact the Supplier or Originating Institution: If the compound was obtained from a
commercial vendor, a collaborator, or a specific research institution (such as the National
Cancer Institute's Developmental Therapeutics Program), contacting them directly is the
most reliable way to obtain a datasheet, certificate of analysis, or any available stability data.
They will have the most accurate and detailed information.

Search by Chemical Structure: If you have the chemical structure of NSC-217913, you can
perform a structure-based search in chemical databases like PubChem, ChemSpider, or
SciFinder. This will help you find the correct chemical name, CAS number, and any
associated data, even if the NSC number is not widely indexed.

Q: Could the product number from a supplier be the same as the NSC number?

A: While possible, it is not always the case. As seen in our searches, a supplier's product or
catalog number (e.g., Aldrich-217913 for Tin(IV) chloride) can be confused with an NSC
number. It is crucial to differentiate between these two types of identifiers.

Recommendations for Researchers
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To ensure the integrity of your experiments, it is critical to work with well-characterized
compounds. If you are unable to obtain reliable stability and handling information for NSC-
217913, we advise against proceeding with experiments until this information can be procured
from a verifiable source.

Below is a generalized workflow for assessing compound stability, which can be adapted once
the identity and properties of NSC-217913 are confirmed.

General Experimental Workflow for Assessing
Compound Stability

This is a generic workflow and should be adapted based on the specific properties of the
compound once they are known.
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Caption: General workflow for assessing the stability of a research compound in solution.
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 To cite this document: BenchChem. [Technical Support Center: NSC-217913]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15572795#nsc-
217913-stability-in-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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